Cas no 1052270-14-0 (4-Chloro-2-methyl-5-(piperazin-1-yl)pyridazin-3(2H)-one hydrochloride)

• Product Name: 4-Chloro-2-methyl-5-(piperazin-1-yl)pyridazin-3(2H)-one hydrochloride
• CAS No: 1052270-14-0
• MF: C₉H₁₄Cl₂N₄O
• MW: 265.139659404755
• MDL: MFCD06762680
• CID: 5036030
• Update Time: 2026-02-28

4-Chloro-2-methyl-5-(piperazin-1-yl)pyridazin-3(2H)-one hydrochloride Chemical and Physical Properties

Names and Identifiers

• 4-chloro-2-methyl-5-(piperazin-1-yl)pyridazin-3(2H)-one hydrochloride
• VU0494835-1
• 4-CHLORO-2-METHYL-5-(1-PIPERAZINYL)-3(2H)-PYRIDAZINONE HYDROCHLORIDE
• 4-CHLORO-2-METHYL-5-PIPERAZIN-1-YLPYRIDAZIN-3(2H)-ONE HYDROCHLORIDE
• 4-CHLORO-2-METHYL-5-PIPERAZIN-1-YL-2H-PYRIDAZIN-3-ONE, HYDROCHLORIDE
• 4-Chloro-2-methyl-5-(piperazin-1-yl)pyridazin-3(2H)-one hydrochloride

• MDL： MFCD06762680
• Inchi： 1S/C9H13ClN4O.ClH/c1-13-9(15)8(10)7(6-12-13)14-4-2-11-3-5-14;/h6,11H,2-5H2,1H3;1H
• InChI Key： WCVQMKIEACKFIA-UHFFFAOYSA-N
• SMILES： ClC1C(N(C)N=CC=1N1CCNCC1)=O.Cl

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 333
• Topological Polar Surface Area: 47.9

Additional information on 4-Chloro-2-methyl-5-(piperazin-1-yl)pyridazin-3(2H)-one hydrochloride

4-Chloro-2-methyl-5-(piperazin-1-yl)pyridazin-3(2H)-one hydrochloride (CAS No. 1052270-14-0): A Comprehensive Overview

4-Chloro-2-methyl-5-(piperazin-1-yl)pyridazin-3(2H)-one hydrochloride (CAS No. 1052270-14-0) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, also known as CMPD, is a derivative of pyridazine and features a unique combination of functional groups, including a chloro substituent, a methyl group, and a piperazine ring. The presence of these functional groups imparts distinct chemical and biological properties to the molecule, making it a valuable candidate for various therapeutic applications.

The hydrochloride salt form of this compound enhances its solubility and stability, which are crucial factors for its use in pharmaceutical formulations. The hydrochloride salt is particularly advantageous in drug development due to its improved bioavailability and reduced hygroscopicity compared to the free base form.

Recent studies have highlighted the potential of 4-Chloro-2-methyl-5-(piperazin-1-yl)pyridazin-3(2H)-one hydrochloride in the treatment of various diseases. One notable area of research is its application in the treatment of neurological disorders. Studies have shown that this compound exhibits potent neuroprotective effects, which may be attributed to its ability to modulate specific neurotransmitter systems and reduce oxidative stress in neuronal cells.

In addition to its neuroprotective properties, 4-Chloro-2-methyl-5-(piperazin-1-yl)pyridazin-3(2H)-one hydrochloride has been investigated for its potential as an anti-inflammatory agent. Preclinical studies have demonstrated that this compound can effectively inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6, making it a promising candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and multiple sclerosis.

The pharmacokinetic profile of 4-Chloro-2-methyl-5-(piperazin-1-yl)pyridazin-3(2H)-one hydrochloride has also been extensively studied. Research indicates that this compound exhibits favorable pharmacokinetic properties, including good oral bioavailability, moderate plasma protein binding, and a reasonable half-life. These characteristics make it suitable for both acute and chronic dosing regimens, depending on the therapeutic indication.

Furthermore, the safety profile of 4-Chloro-2-methyl-5-(piperazin-1-yl)pyridazin-3(2H)-one hydrochloride has been evaluated in preclinical toxicity studies. These studies have shown that the compound is generally well-tolerated at therapeutic doses, with no significant adverse effects observed in animal models. However, as with any new drug candidate, further clinical trials are necessary to fully assess its safety and efficacy in human subjects.

The potential therapeutic applications of 4-Chloro-2-methyl-5-(piperazin-1-yl)pyridazin-3(2H)-one hydrochloride extend beyond neurological and inflammatory disorders. Recent research has also explored its use in cancer therapy. Preliminary studies have indicated that this compound may possess anti-tumor properties by inhibiting specific signaling pathways involved in cell proliferation and survival. These findings suggest that 4-Chloro-2-methyl-5-(piperazin-1-yl)pyridazin-3(2H)-one hydrochloride could be a valuable addition to the arsenal of cancer therapeutics.

In conclusion, 4-Chloro-2-methyl-5-(piperazin-1-yl)pyridazin-3(2H)-one hydrochloride (CAS No. 1052270-14-0) is a promising compound with a wide range of potential therapeutic applications. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further development in various medical fields. Ongoing research continues to uncover new insights into its mechanisms of action and potential clinical benefits, paving the way for future advancements in drug discovery and development.